Cas no 941886-05-1 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide
• CAS No: 941886-05-1
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 5500210
• Update Time: 2025-05-22

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-4-methyl-
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C16H18N2O4S2/c1-13-6-8-16(9-7-13)24(21,22)17-14-4-2-5-15(12-14)18-10-3-11-23(18,19)20/h2,4-9,12,17H,3,10-11H2,1H3
• InChI Key： OBBDARDLWZTHJH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide

N-3-(1,1-Dioxo-1λ6,2-Thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 941886-05-1, known as N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a thiazolidinone moiety. The thiazolidinone ring system is a key feature of this molecule, contributing to its potential biological activity and versatility in chemical synthesis.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of inhibitors for various enzyme targets. The presence of the sulfonamide group in this compound suggests its potential as a bioisostere or as a component in larger molecular frameworks designed to modulate specific biological pathways. Moreover, the thiazolidinone moiety is known to exhibit interesting pharmacokinetic properties, making it a valuable component in the design of orally bioavailable drugs.

One of the most intriguing aspects of this compound is its structural flexibility. The phenyl group attached to the thiazolidinone ring can undergo various substitution patterns, allowing for extensive chemical modification. This flexibility has been exploited in recent research to create analogs with enhanced potency and selectivity against specific biological targets. For instance, studies have demonstrated that modifications to the 4-methylbenzene moiety can significantly influence the compound's ability to interact with target proteins, thereby optimizing its therapeutic potential.

The synthesis of N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the thiazolidinone ring through cyclization reactions and the subsequent coupling of the sulfonamide group. Researchers have reported that optimizing reaction conditions during these steps can lead to higher yields and improved purity of the final product.

In terms of applications, this compound has shown promise in several areas. Preliminary studies suggest that it may act as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems targeting intracellular pathogens. Ongoing research is focused on evaluating its efficacy in preclinical models and exploring its potential for clinical development.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent investigations have examined its stability under various environmental conditions and its potential to bioaccumulate in aquatic systems. These studies are essential for ensuring that any future applications of this compound are environmentally sustainable.

In conclusion, N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-4-methylbenzene-1-sulfonamide represents a significant advancement in chemical design and synthesis. Its unique structure and versatile functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.